![molecular formula C14H10F2O3 B6400165 3-(2,6-Difluorophenyl)-2-methoxybenzoic acid, 95% CAS No. 1261962-87-1](/img/structure/B6400165.png)
3-(2,6-Difluorophenyl)-2-methoxybenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(2,6-Difluorophenyl)-2-methoxybenzoic acid (also known as 2,6-Difluorobenzoic acid) is an organic compound that has been used in a variety of scientific research applications. It is a white, crystalline solid with a melting point of 119-120°C and a boiling point of 254-255°C. This compound has a wide range of uses in organic synthesis, as a reagent, and as a pharmaceutical intermediate. In addition, it has been studied for its potential therapeutic applications.
Scientific Research Applications
3-(2,6-Difluorophenyl)-2-methoxybenzoic acid has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a pharmaceutical intermediate, and as a starting material for the synthesis of various compounds. In addition, it has been studied for its potential therapeutic applications. For example, it has been used in the synthesis of novel antimalarial agents, and it has been studied as a potential anti-inflammatory agent.
Mechanism of Action
The exact mechanism of action of 3-(2,6-Difluorophenyl)-2-methoxybenzoic acid is not yet fully understood. However, it is believed to act by blocking the activity of certain enzymes, such as cyclooxygenase-2, which is involved in the production of pro-inflammatory molecules. In addition, it has been suggested that this compound may also act as an antioxidant, as it has been shown to inhibit the formation of reactive oxygen species.
Biochemical and Physiological Effects
3-(2,6-Difluorophenyl)-2-methoxybenzoic acid has been studied for its potential therapeutic applications. In animal models, this compound has been shown to have anti-inflammatory, anti-oxidative, and anti-cancer effects. It has also been shown to inhibit the growth of certain types of cancer cells, such as prostate cancer cells. In addition, this compound has been studied for its potential to reduce the risk of cardiovascular disease.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-(2,6-Difluorophenyl)-2-methoxybenzoic acid in laboratory experiments is that it is a relatively stable compound, and it can be easily synthesized and purified. In addition, it is relatively non-toxic and has a low risk of side effects. However, it should be noted that this compound can be toxic at high doses, and it should always be handled with care.
Future Directions
Given its potential therapeutic applications, there are a number of potential future directions for the use of 3-(2,6-Difluorophenyl)-2-methoxybenzoic acid. These include further studies on its potential anti-inflammatory, anti-oxidative, and anti-cancer effects. In addition, further research could be conducted on its potential to reduce the risk of cardiovascular disease. Finally, this compound could be studied for its potential to be used as a pharmaceutical intermediate in the synthesis of novel drugs.
Synthesis Methods
The synthesis of 3-(2,6-Difluorophenyl)-2-methoxybenzoic acid has been reported in several studies. The most common method involves the reaction of 2,6-difluorobenzoic acid with methoxymethyl chloride and sodium hydroxide in aqueous solution. This reaction yields the desired product in high yields. Other methods of synthesis, such as the reaction of 2,6-difluorobenzoic anhydride with methoxymethyl chloride, have also been reported.
properties
IUPAC Name |
3-(2,6-difluorophenyl)-2-methoxybenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10F2O3/c1-19-13-8(4-2-5-9(13)14(17)18)12-10(15)6-3-7-11(12)16/h2-7H,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUZVUZZBGGPCIM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC=C1C(=O)O)C2=C(C=CC=C2F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10F2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80689695 |
Source
|
Record name | 2',6'-Difluoro-2-methoxy[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80689695 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261962-87-1 |
Source
|
Record name | 2',6'-Difluoro-2-methoxy[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80689695 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.